N-(2-Hydroxyethyl)docosanamide
Overview
Description
N-(2-Hydroxyethyl)docosanamide, also known as Docosanoyl Ethanolamide, is an N-(long-chain-acyl)ethanolamine that is the ethanolamide of docosanoic acid . It is a N-(saturated fatty acyl) ethanolamine and a N-(long-chain-acyl)ethanolamine . It is functionally related to a docosanoic acid .
Molecular Structure Analysis
The molecular formula of N-(2-Hydroxyethyl)docosanamide is C24H49NO2 . The molecular weight is 383.7 g/mol . The IUPAC name is N-(2-hydroxyethyl)docosanamide . The InChI is 1S/C24H49NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24(27)25-22-23-26/h26H,2-23H2,1H3,(H,25,27) .
Scientific Research Applications
Cannabinoid Research
Docosanoyl Ethanolamide is a saturated N-acylethanolamide used in cannabinoid research . The endocannabinoids present a rich system of central cannabinoid (CB 1), peripheral cannabinoid (CB 2), and non-CB receptor-mediated pharmacology that has stimulated research in many fields .
Memory Research
The cannabinoid system, which includes Docosanoyl Ethanolamide, has been studied for its effects on memory .
Weight Loss and Appetite
Research has been conducted into the effects of Docosanoyl Ethanolamide and other cannabinoids on weight loss and appetite .
Neurodegeneration
Studies have been carried out to understand the role of Docosanoyl Ethanolamide in neurodegeneration .
Tumor Surveillance
Docosanoyl Ethanolamide is part of the cannabinoid system, which has been researched for its role in tumor surveillance .
Analgesia
Research has been conducted into the analgesic effects of Docosanoyl Ethanolamide and other cannabinoids .
Inflammation
The cannabinoid system, including Docosanoyl Ethanolamide, has been studied for its effects on inflammation .
Stem Cell Differentiation
Research has indicated that the oxidative biochemistry of unsaturated metabolites like Docosanoyl Ethanolamide can influence the differentiation of embryonic stem cells .
Mechanism of Action
Docosanoyl Ethanolamide, also known as N-(2-Hydroxyethyl)docosanamide, is a saturated N-acylethanolamide . This compound has been the subject of research in various fields, including memory, weight loss and appetite, neurodegeneration, tumor surveillance, analgesia, and inflammation .
Target of Action
It is known to be involved in cannabinoid research , indicating potential interactions with central cannabinoid (CB 1), peripheral cannabinoid (CB 2), and non-CB receptor-mediated pharmacology .
Mode of Action
The exact mode of action of Docosanoyl Ethanolamide is still being researched. It works by inhibiting fusion between the human cell plasma membrane and the herpes simplex virus (HSV) envelope, thereby preventing viral entry into cells and subsequent viral replication .
Biochemical Pathways
It is known to have a role in the functioning of ion channels . This suggests that it may influence the flow of ions across cell membranes, which is crucial for various cellular processes.
Pharmacokinetics
Its solubility in chloroform is 03 mg/ml , which may influence its bioavailability and distribution within the body.
Result of Action
It is known to exhibit antiviral activity against many lipid enveloped viruses including herpes simplex virus (hsv) . It speeds the healing of cold sores and fever blisters on the face or lips and also relieves the accompanying symptoms, including tingling, pain, burning, and itching .
Action Environment
It is known to be stable for at least 4 years when stored at -20°c .
properties
IUPAC Name |
N-(2-hydroxyethyl)docosanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H49NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24(27)25-22-23-26/h26H,2-23H2,1H3,(H,25,27) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XHFWUECSNJWBJU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCCCCC(=O)NCCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H49NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90240599 |
Source
|
| Record name | Behenamide MEA | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90240599 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
383.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-Hydroxyethyl)docosanamide | |
CAS RN |
94109-05-4 |
Source
|
| Record name | Cromide BEM | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=94109-05-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Behenamide MEA | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0094109054 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Behenamide MEA | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90240599 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-(2-hydroxyethyl)docosanamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.093.086 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | BEHENOYL MONOETHANOLAMIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6A4F777M28 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
